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Compound of Interest

Compound Name: 5-Fluoro-2-iodoaniline

Cat. No.: B1304776

Essential Safety and Handling Guide for 5-
Fluoro-2-iodoaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 5-Fluoro-2-
iodoaniline (CAS No. 255724-71-1), a key reagent in pharmaceutical research and
development. Adherence to these protocols is essential for ensuring laboratory safety and
procedural integrity.

Hazard Identification and Classification

5-Fluoro-2-iodoaniline is classified as an acute toxicant and irritant. It is harmful if swallowed,
in contact with skin, or if inhaled.[1][2]
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Hazard Classification Category

Acute Oral Toxicity Category 4[1]

Acute Dermal Toxicity Category 4[1]

Acute Inhalation Toxicity Category 4[1]

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye lIrritation Category 2

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

Signal Word: Danger|[3]

Hazard Statements:

e H301: Toxic if swallowed.[3]

e H311: Toxic in contact with skin.

e H331: Toxic if inhaled.

e H315: Causes skin irritation.[4]

o H319: Causes serious eye irritation.[4]

o H335: May cause respiratory irritation.[4]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 5-Fluoro-2-iodoaniline to
prevent exposure.
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Protection Type

Specification

Standard

Eye/Face Protection

Tightly fitting safety goggles or

a face shield.[5]

EN 166 (EU) or 29 CFR
1910.133 (OSHA)[1]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). Gloves
must be unlined and at least
14 mils thick.[6]

ASTM D6978[7]

Body Protection

Long-sleeved laboratory coat,
chemical-resistant apron, or

coveralls.[5]

EN ISO 27065[5]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if
exposure limits may be
exceeded or if dust is

generated.[1]

NIOSH/MSHA or EN 149[1]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling 5-Fluoro-2-iodoaniline in a

laboratory setting.
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Caption: Workflow for the safe handling of 5-Fluoro-2-iodoaniline.
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Experimental Protocol Details:
e Preparation:

o Designate a specific, well-ventilated area, preferably a fume hood, for handling the
compound.

o Assemble all necessary PPE and inspect for any damage.[6]
o Gather all required laboratory equipment and reagents.

e Handling:
o Don the appropriate PPE as specified in the table above.

o Carefully weigh and transfer the solid compound within the ventilated enclosure to prevent
inhalation of dust.[1]

o If dissolving or reacting, add the compound to the solvent or reaction mixture in a closed
system to the extent possible.

o Cleanup:
o Thoroughly decontaminate all work surfaces and equipment after use.
o Remove PPE in the correct order to avoid cross-contamination.

o Dispose of contaminated materials and the chemical waste according to the disposal plan.

[1]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure.
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Caption: First aid response to 5-Fluoro-2-iodoaniline exposure.
First-Aid Measures:

¢ In case of skin contact: Immediately wash the affected area with plenty of soap and water for
at least 15 minutes.[1] Remove and launder contaminated clothing before reuse.[1] Seek
medical attention if skin irritation persists.[1]

 In case of eye contact: Immediately flush the eyes with plenty of water for at least 15
minutes, making sure to lift the upper and lower eyelids.[1] Get medical attention
immediately.[1]

« If inhaled: Move the individual to fresh air.[1] If the person is not breathing, provide artificial
respiration.[1] Seek medical attention.[1]

« If swallowed: Rinse the mouth with water.[1] Immediately call a poison control center or a
doctor.[1]
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Disposal Plan

Proper disposal of 5-Fluoro-2-iodoaniline and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Disposal Protocol:
e Chemical Waste:

o Dispose of unused or waste 5-Fluoro-2-iodoaniline in a designated, labeled, and sealed
container for hazardous chemical waste.

o This material must be disposed of by a licensed hazardous waste disposal company.[1] Do
not empty into drains.[1]

e Contaminated Materials:

o All disposable PPE (gloves, etc.), contaminated lab supplies (e.g., weighing paper, pipette
tips), and empty containers should be collected in a designated hazardous waste
container.

o Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected
as hazardous waste.

o Spill Cleanup:

o

In the event of a spill, wear full PPE, including respiratory protection.

o

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

[¢]

Collect the absorbed material into a sealed container for hazardous waste disposal.[1]

o

Need Custom Synthesis?

Ventilate the area and wash the spill site after the material has been collected.

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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